Cas no 1226442-20-1 (ethyl N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylcarbamate)

• Product Name: ethyl N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylcarbamate
• CAS No: 1226442-20-1
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 5972076
• PubChem ID: 49670887
• Update Time: 2025-11-01

ethyl N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• ethyl N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylcarbamate
• VU0528865-1
• F5957-0007
• ethyl N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]carbamate
• 1226442-20-1
• AKOS024528319
• ethyl (2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)carbamate
• ethyl N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]carbamate

• Inchi： 1S/C10H17N3O2/c1-4-15-10(14)11-5-6-13-9(3)7-8(2)12-13/h7H,4-6H2,1-3H3,(H,11,14)
• InChI Key： OJGQLIPBGRZNAA-UHFFFAOYSA-N
• SMILES： O(CC)C(NCCN1C(C)=CC(C)=N1)=O

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.2Ų

Additional information on ethyl N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylcarbamate

Introduction to Ethyl N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylcarbamate (CAS No: 1226442-20-1)

Ethyl N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylcarbamate, with the chemical identifier CAS No: 1226442-20-1, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a pyrazole moiety in its structure further enhances its pharmacological relevance, as pyrazole derivatives have been extensively studied for their role in various biological processes.

The molecular structure of Ethyl N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylcarbamate consists of a carbamate group attached to an ethyl chain, which is further linked to a 3,5-dimethylpyrazole ring. This unique arrangement of functional groups makes it a promising candidate for further investigation in drug discovery and development. The dimethyl substitution on the pyrazole ring not only influences the electronic properties of the molecule but also contributes to its stability and bioavailability.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. Ethyl N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylcarbamate has been identified as a potential lead compound in this regard. Its ability to interact with biological targets such as enzymes and receptors has been explored in various preclinical studies. These studies have highlighted its potential as an inhibitor of certain key enzymes involved in metabolic disorders and inflammatory responses.

One of the most compelling aspects of Ethyl N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylcarbamate is its structural flexibility, which allows it to adopt multiple conformations upon binding to biological targets. This flexibility is crucial for achieving high affinity and selectivity, two critical factors in drug design. The compound's ability to form hydrogen bonds and hydrophobic interactions with its targets further enhances its binding affinity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of Ethyl N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylcarbamate with high precision. These computational studies have provided valuable insights into the compound's interactions with various biological targets, including kinases and transcription factors. Such information is invaluable for designing novel analogs with improved pharmacological properties.

The synthesis of Ethyl N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylcarbamate involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the condensation of ethyl carbamate with 3,5-dimethylpyrazole derivatives under controlled conditions. The use of advanced synthetic techniques such as flow chemistry has been shown to improve the efficiency and scalability of this process.

Pharmacokinetic studies have been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of Ethyl N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylcarbamate. These studies have revealed that the compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and moderate metabolic stability. These findings suggest that it may be suitable for oral administration in clinical settings.

Preclinical toxicology studies have also been performed to assess the safety profile of Ethyl N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylcarbamate. These studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further studies are needed to evaluate its long-term safety and potential side effects.

The potential therapeutic applications of Ethyl N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylcarbamate are vast. It has shown promise in treating various diseases, including cancer, inflammation-related disorders, and metabolic syndromes. Its ability to modulate key biological pathways makes it a versatile tool for drug discovery and development.

In conclusion, Ethyl N-2-(3,5-dimethyl-1H-pyrazol-1-yloxyethylethylethylethylethylethylethylethylethylethylethylethylethylethylethylethylenecarbamate (CAS No: 122644220-1) is a compound with significant pharmacological potential. Its unique structure and favorable pharmacokinetic properties make it an attractive candidate for further clinical development. As research in this field continues to advance, we can expect more insights into its therapeutic applications and mechanisms of action.